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An In-depth Technical Guide to the Historical Applications of C.I. Direct Violet 9

For Researchers, Scientists, and Drug Development Professionals

Introduction to C.I. Direct Violet 9
C.I. Direct Violet 9, also known by trade names such as Direct Fast Violet BK and Brilliant

Paper Violet 2BP, is a synthetic dye belonging to the bis-azo (or double azo) class of colorants.

[1] Historically, it has been a significant colorant due to its ability to dye cellulosic fibers directly

without the need for a mordant.[2][3] This property is attributed to the hydrogen bonds and van

der Waals forces formed between the dye molecules and the fibers.[2] The dye is water-

soluble, appearing as a blue-purple or violet powder in its solid form, and dissolves in water to

produce a red-light purple solution.[4][5] Its primary historical and industrial applications have

been in the dyeing of textiles, paper, and leather.[4][6][7]

Historical Context of Direct Dyes
The development of direct dyes revolutionized the textile industry in the late 19th century.

Before the discovery of Congo Red in 1884 by Paul Böttiger, dyeing cotton, a cellulosic fiber,

was a cumbersome process that required the use of mordants to fix the color.[3] Direct dyes

simplified this process significantly, as they could be applied directly from a hot aqueous

solution.[3] The early direct dyes were predominantly based on benzidine structures.[3] C.I.
Direct Violet 9 emerged within this class as a versatile dye for achieving violet and purple

shades on various substrates.
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Core Historical Applications
The primary utility of Direct Violet 9 has been in the coloration of cellulosic and protein-based

materials.

Textile Industry: Direct Violet 9 has been extensively used for dyeing a variety of textiles. Its

main applications include:

Cotton and Viscose: As a direct dye, its primary use was for cotton and other cellulosic fibers

like viscose and rayon.[4][6][8] It offered good leveling properties, meaning it dyed the fabric

uniformly.[2]

Silk and Wool: The dye was also applied to protein fibers such as silk and wool.[8][9]

Leather: The leather industry utilized Direct Violet 9 for coloring.[4][6]

Carpets: It found application in the dyeing of carpets.[4][6]

While effective, a notable drawback of Direct Violet 9 on textiles was its relatively poor wash

and light fastness.[2][5][10] Post-treatment with cationic dye-fixing agents was sometimes

employed to improve these properties.[9]

Paper and Pulp Industry: A significant historical and ongoing application of Direct Violet 9 is in

the paper industry for coloring paper pulp.[4][6][11] It has been considered more suitable for

paper coloring than for textiles where high fastness is required.[2] It is used for various paper

grades, including coated, offset, and tissue paper.[12]

Other Applications: While the primary uses are industrial, Direct Violet 9 is also noted as a

multifunctional dye with applications in biological experiments as a chemical stain.[13] Such

dyes are crucial tools for observing cell structures, tracking biomolecules, and in tissue

pathology.[13]
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Property Value Source(s)

C.I. Name Direct Violet 9

C.I. Number 27885 [4]

CAS Number 6227-14-1 [4][6]

Molecular Formula C₃₀H₂₃N₅Na₂O₈S₂ [4]

Molecular Weight 691.64 g/mol [4]

Physical Form Purple-blue powder [5][6]

Solubility

Soluble in water; slightly

soluble in ethanol; insoluble in

other organic solvents.

[4]

Hue in Solution Red-light purple

Table 2: Fastness Properties of C.I. Direct Violet 9

Property Rating Source(s)

Light Fastness 1-2 (ISO), 2-3 [5][10][12]

Washing Fastness 1-2 [5][10]

Rubbing Fastness (Dry) 4 [5]

Rubbing Fastness (Wet) 3 [5]

Acid Resistance 3

Alkali Resistance 4-5

Note: Fastness is typically

rated on a scale of 1 to 5 (or 1

to 8 for light fastness), where a

higher number indicates better

fastness.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://sdinternational.com/direct-violet-9-dyes/
https://sdinternational.com/direct-violet-9-dyes/
https://www.dyestuff.co.in/direct-violet-9-7912134.html
https://sdinternational.com/direct-violet-9-dyes/
https://sdinternational.com/direct-violet-9-dyes/
https://emperordye.com/tds/direct-violet-9.html
https://www.dyestuff.co.in/direct-violet-9-7912134.html
https://sdinternational.com/direct-violet-9-dyes/
https://www.benchchem.com/product/b15599633?utm_src=pdf-body
https://emperordye.com/tds/direct-violet-9.html
https://www.colorantsgroup.com/direct-violet-9.php
https://www.chinataixue.com/products/Direct_violet_9.html
https://emperordye.com/tds/direct-violet-9.html
https://www.colorantsgroup.com/direct-violet-9.php
https://emperordye.com/tds/direct-violet-9.html
https://emperordye.com/tds/direct-violet-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Manufacturing Process of C.I. Direct Violet 9
The synthesis of C.I. Direct Violet 9 is a multi-step process involving diazotization and

coupling reactions.[2]

First Diazotization and Coupling: 4-Aminobenzenesulfonic acid is diazotized. The resulting

diazonium salt is then coupled with 2-Amino-4-methylanisole.

Second Diazotization: The product from the first coupling reaction is then subjected to

another diazotization process.

Final Coupling: In alkaline conditions, the second diazonium salt is coupled with 4-Hydroxy-

7-(phenylamino)naphthalene-2-sulfonic acid (N-phenyl J acid).[2]

Isolation: The final product is obtained through salting out, filtration, drying, and grinding.[2]

General Protocol for Dyeing Cotton with C.I. Direct Violet
9
This protocol is a generalized representation based on historical direct dyeing methods.[9]

Preparation of Goods: The cotton material must be thoroughly cleaned to remove impurities

and sizing agents. This is typically done by boiling the material in an alkaline detergent

solution, followed by rinsing.[9]

Dye Bath Preparation: The dyebath is prepared with the required amount of water and the

calculated percentage of Direct Violet 9 dye. The bath is set to an initial temperature of

around 40-50°C.[9]

Dyeing Process:

The cotton material is introduced into the dyebath and run for 10-15 minutes to ensure

even wetting.

An electrolyte, such as calcined Glauber's salt (sodium sulfate) or common salt (sodium

chloride), is added. The salt helps in the exhaustion of the dye onto the fiber. The addition
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is often done in stages.[9][14]

The temperature of the dyebath is gradually raised to a boil (90-95°C) over 30-45 minutes.

[9]

Dyeing is continued at the boil for 45-60 minutes to allow for dye penetration and fixation.

[9]

Rinsing and Finishing:

The temperature is slowly decreased. The dyed material is then removed from the bath.

The material is rinsed thoroughly with cold water to remove any unfixed dye from the

surface.[9]

If improved fastness is required, a post-treatment with a cationic dye-fixing agent can be

applied according to the manufacturer's instructions.[9]

Finally, the material is dried.

Mandatory Visualization
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Step 1: First Coupling

Step 2: Final Coupling

4-Aminobenzenesulfonic
acid

Diazotized Intermediate 1

NaNO₂/HCl

2-Amino-4-
methylanisole

Coupling Product_1Azo Intermediate Diazotized Intermediate 2NaNO₂/HCl

4-Hydroxy-7-(phenylamino)
naphthalene-2-sulfonic acid

(N-phenyl J acid)

Coupling
(Alkaline) Direct Violet 9C.I. Direct Violet 9
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Start: Grey Cotton Fabric

1. Preparation of Goods
(Scouring/Bleaching)

2. Dye Bath Preparation
(Water + Dye)

3. Dyeing Process

Add Salt
(e.g., Glauber's Salt)

Raise Temperature
to Boil (90-95°C)

Hold at Boil
(45-60 min)

4. Rinsing
(Cold Washes)

5. Post-Treatment (Optional)
(Cationic Fixing Agent)

6. Drying

 (Skip Post-Treatment)

Finished Violet Fabric
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Textile Industry

C.I. Direct Violet 9

Cotton Viscose/Rayon Silk Wool Paper & Pulp Industry Leather Industry Other Applications
(e.g., Biological Stain)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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